Cas no 101870-17-1 (3-Pyridinecarboxaldehyde,5-methyl-, oxime)
101870-17-1 structure
Product Name:3-Pyridinecarboxaldehyde,5-methyl-, oxime
CAS No:101870-17-1
MF:C7H8N2O
MW:136.15122127533
CID:124776
PubChem ID:92018942
Update Time:2025-04-18
3-Pyridinecarboxaldehyde,5-methyl-, oxime Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxaldehyde,5-methyl-, oxime
- Nicotinaldehyde,5-methyl-, oxime (6CI)
- DTXSID301280945
- 5-Methyl-3-pyridinecarboxaldehyde oxime
- 101870-17-1
- Nicotinaldehyde, 5-methyl-, oxime (6CI)
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- Inchi: 1S/C7H8N2O/c1-6-2-7(5-9-10)4-8-3-6/h2-5,10H,1H3
- InChI Key: IYFVMQGAVJPVMB-UHFFFAOYSA-N
- SMILES: ON=CC1=CN=CC(C)=C1
Computed Properties
- Exact Mass: 136.063663g/mol
- Monoisotopic Mass: 136.063663g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 136.15g/mol
- XLogP3: 0.9
- Topological Polar Surface Area: 45.5Ų
3-Pyridinecarboxaldehyde,5-methyl-, oxime Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
101870-17-1 (3-Pyridinecarboxaldehyde,5-methyl-, oxime) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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